Methyl benzenesulfonate

Description

Methyl benzenesulfonate is a yellow liquid with a pungent odor and the chemical formula $C_7H_8O_3S$ . It is known for its excellent water solubility and stability, which makes it suitable for storage and transportation . The compound can withstand moderate temperatures without decomposing, due to its relatively high boiling point . Methyl benzenesulfonate is used in ethylene polymerization, as a methylating agent for 3-methylxanthine, and in the preparation of thin cation-exchanger films .

Industrially, methyl benzenesulfonate can be synthesized by esterifying benzene sulfonyl chloride with sodium methylate at normal temperatures . This method is considered simple, with fewer steps, resulting in high yield and practicality, making it easily adaptable for industrial production . Methyl benzenesulfonate acts as a methylating agent and can serve as a reagent or catalyst in various organic transformations .

A similar compound is ethyl benzenesulfonate, which, like methyl benzenesulfonate, is used in organic synthesis . These compounds are valuable in various chemical processes due to their ability to introduce alkyl groups into molecules .

• CAS No.: 80-18-2
• Product Name: Methyl benzenesulfonate
• Molecular Formula: C7H8O3S
• Molecular Weight: 172.2 g/mol
• IUPAC Name: methyl benzenesulfonate
• Standard InChI: InChI=1S/C7H8O3S/c1-10-11(8,9)7-5-3-2-4-6-7/h2-6H,1H3
• Standard InChIKey: CZXGXYBOQYQXQD-UHFFFAOYSA-N
• SMILES: COS(=O)(=O)C1=CC=CC=C1
• Canonical SMILES: COS(=O)(=O)C1=CC=CC=C1
• Appearance: Clear Colourless Oil
• Purity: > 95%
• Synonyms: Benzenesulfonic Acid Methyl Ester; Methyl Besylate; NSC 3214; 20ND3-5
• PubChem Compound: 6630
• Last Modified: Aug 15 2023